Cas no 2138373-17-6 (Ethyl 6-amino-2-(oxolan-3-yl)hexanoate)

• Product Name: Ethyl 6-amino-2-(oxolan-3-yl)hexanoate
• CAS No: 2138373-17-6
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5611458
• PubChem ID: 165476101
• Update Time: 2025-08-04

Ethyl 6-amino-2-(oxolan-3-yl)hexanoate Chemical and Physical Properties

Names and Identifiers

• 2138373-17-6
• ethyl 6-amino-2-(oxolan-3-yl)hexanoate
• EN300-841416
• Ethyl 6-amino-2-(oxolan-3-yl)hexanoate

• Inchi： 1S/C12H23NO3/c1-2-16-12(14)11(5-3-4-7-13)10-6-8-15-9-10/h10-11H,2-9,13H2,1H3
• InChI Key： VTHRDTCWIVIMJT-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(C(=O)OCC)CCCCN

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 6-amino-2-(oxolan-3-yl)hexanoate

Ethyl 6-amino-2-(oxolan-3-yl)hexanoate (CAS No. 2138373-17-6): A Comprehensive Overview

Ethyl 6-amino-2-(oxolan-3-yl)hexanoate, with the CAS registry number 2138373-17-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an ethyl ester group, an amino group at the sixth position, and a oxolane (tetrahydrofuran) ring at the second position. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of Ethyl 6-amino-2-(oxolan-3-yl)hexanoate in the development of bioactive compounds. Researchers have explored its role as a precursor for various bioactive molecules, particularly in the context of peptide synthesis and drug delivery systems. The presence of the amino group and the oxolane ring provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

The synthesis of Ethyl 6-amino-2-(oxolan-3-yl)hexanoate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid. This is followed by esterification to yield the ethyl ester. The introduction of the oxolane ring and the amino group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

One of the most promising applications of Ethyl 6-amino-2-(oxolan-3-yl)hexanoate is in the field of medicinal chemistry. Its structure allows for easy modification to create analogs with improved bioavailability and target specificity. For instance, researchers have investigated its use as a building block for peptide-based drugs, where the oxolane ring can serve as a protective group during synthesis.

In addition to its synthetic applications, Ethyl 6-amino-2-(oxolan-3-yl)hexanoate has shown potential in materials science. The compound's ability to form stable amide bonds makes it a candidate for polymer synthesis, particularly in biodegradable materials. Recent studies have demonstrated its use in creating polyesters with tunable mechanical properties, which could find applications in biomedical devices and packaging materials.

The environmental impact of Ethyl 6-amino-2-(oxolan-3-yl)hexanoate has also been a topic of interest. Researchers have evaluated its biodegradability under various conditions, with results indicating that it can be effectively metabolized by microorganisms in aerobic environments. This makes it a more sustainable alternative to traditional synthetic compounds, particularly in industries where environmental considerations are paramount.

Looking ahead, Ethyl 6-amino-2-(oxolan-3 - yl)hexanoate is expected to play an increasingly important role in both academic research and industrial applications. Its unique structure and versatile functional groups provide a foundation for developing innovative solutions across multiple disciplines. As research continues to uncover new properties and applications, this compound will undoubtedly remain at the forefront of chemical innovation.